Cas no 831204-03-6 (Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]-)

Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]- structure
831204-03-6 structure
Product name:Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]-
CAS No:831204-03-6
MF:C18H19N3O5
MW:357.36056
CID:677778
PubChem ID:71416320

Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]-
    • 1-[4-[[4-(5-nitrofuran-2-carbonyl)piperazin-1-yl]methyl]phenyl]ethanone
    • 831204-03-6
    • 1-(4-{[4-(5-Nitrofuran-2-carbonyl)piperazin-1-yl]methyl}phenyl)ethan-1-one
    • DTXSID60835714
    • Inchi: InChI=1S/C18H19N3O5/c1-13(22)15-4-2-14(3-5-15)12-19-8-10-20(11-9-19)18(23)16-6-7-17(26-16)21(24)25/h2-7H,8-12H2,1H3
    • InChI Key: IDRCVJFNTYCVRU-UHFFFAOYSA-N
    • SMILES: CC(=O)C1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=C(O3)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 357.13247072g/mol
  • Monoisotopic Mass: 357.13247072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.6Ų
  • XLogP3: 1.9

Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]- Related Literature

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.jingzhubio.com
Nanjing jingzhu bio-technology Co., Ltd.
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.minglongchemistry.com
Minglong (Xianning) Medicine Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司